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Compound of Interest

Compound Name: Stearic acid-1-13C

Cat. No.: B013888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metabolic flux analysis (MFA) is a powerful technique used to elucidate the rates of metabolic

pathways in living cells. By introducing isotopically labeled substrates, researchers can trace

the flow of atoms through metabolic networks, providing a dynamic view of cellular metabolism

that is not attainable through static measurements of metabolite concentrations. Stearic acid-
1-13C is a valuable tracer for investigating fatty acid metabolism, offering insights into fatty acid

uptake, elongation, desaturation, and oxidation. This application note provides a

comprehensive overview and detailed protocols for utilizing Stearic acid-1-13C in metabolic

flux analysis of fatty acid pathways.

Principle of the Method
Stearic acid-1-13C is a stable isotope-labeled fatty acid where the carbon atom at the carboxyl

group (C1) is replaced with its heavier isotope, 13C. When introduced to cells or organisms,

this labeled stearic acid is taken up and metabolized similarly to its unlabeled counterpart. The

13C label is incorporated into various downstream metabolites, including other fatty acids

(through elongation and desaturation), complex lipids (such as triglycerides and phospholipids),

and, upon beta-oxidation, into acetyl-CoA. The 13C-labeled acetyl-CoA can then enter the

tricarboxylic acid (TCA) cycle, leading to the labeling of TCA cycle intermediates and related

metabolites. By using mass spectrometry (MS) or nuclear magnetic resonance (NMR)
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spectroscopy to detect and quantify the incorporation of 13C into these molecules, it is possible

to calculate the rates (fluxes) of the metabolic pathways involved.

Applications in Research and Drug Development
Understanding Disease Metabolism: Altered fatty acid metabolism is a hallmark of many

diseases, including cancer, metabolic syndrome, and cardiovascular disease. Tracing with

Stearic acid-1-13C can reveal how these pathways are dysregulated, providing potential

targets for therapeutic intervention.

Drug Discovery and Development: This technique can be used to assess the mechanism of

action of drugs that target fatty acid metabolism. By measuring changes in metabolic fluxes

in response to a drug, researchers can determine its efficacy and potential off-target effects.

Nutritional Science: Understanding how dietary fatty acids are metabolized is crucial for

developing nutritional recommendations. Stearic acid-1-13C can be used to trace the fate of

dietary stearic acid and its impact on cellular metabolism.

Experimental Workflow
The general workflow for a metabolic flux analysis experiment using Stearic acid-1-13C is as

follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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